Cas no 137234-87-8 (6-ethyl-5-fluoropyrimidin-4-ol)

6-ethyl-5-fluoropyrimidin-4-ol structure
137234-87-8 structure
Product Name:6-ethyl-5-fluoropyrimidin-4-ol
CAS No:137234-87-8
MF:C6H7FN2O
MW:142.130984544754
MDL:MFCD09833632
CID:64469
PubChem ID:135405387
Update Time:2025-04-18

6-ethyl-5-fluoropyrimidin-4-ol Chemical and Physical Properties

Names and Identifiers

    • 4-Ethyl-5-fluoro-6-hydroxypyrimidine
    • 6-Ethyl-5-fluoropyrimidin-4(3H)-one
    • 6-ethyl-5-fluoro-4-hydroxypyrimidine
    • 6-Ethyl-5-fluoro-pyrimidin-4-ol
    • Voriconazole Intermediate Ⅰ
    • 6-ethyl-5-fluoro-1H-pyrimidin-4-one
    • 6-ethyl-5-fluoropyrimidin-4-ol
    • 6-Ethyl-5-fluoropyrimidin-4(1H)-one
    • 4(1H)-Pyrimidinone, 6-ethyl-5-fluoro-
    • PubChem9312
    • Voriconazole Impurity 1
    • Jsp002245
    • ZEMRCKIJEFNNCO-UHFFFAOYSA-N
    • 6-Ethyl-5-fluoropyrimidin-4-one
    • BCP27132
    • DS-1875
    • PS-9002
    • NS00001341
    • 6-ethyl-5-fluoro-4(3H)-pyrimidone
    • 4-ethyl-5-fluoro-1H-pyrimidin-6-one
    • 4(3H)-Pyrimidinone, 6-ethyl-5-fluoro-; 4(1H)-Pyrimidinone, 6-ethyl-5-fluoro- (9CI); 6-Ethyl-5-fluoro-4-hydroxypyrimidine; 6-Ethyl-5-fluoropyrimidin-4(3H)-one; 6-Ethyl-5-fluoropyrimidin-4-ol
    • MFCD09833632
    • SCHEMBL8407756
    • 6-ethyl-5-fluoro4-hydroxypyrimidine
    • AKOS005146407
    • SCHEMBL2324216
    • P10549
    • EN300-1614083
    • EC 422-460-5
    • AMY252
    • 6-ethyl-5-fluoropyrimidin-4-ol;4-Ethyl-5-fluoro-6-hydroxypyrimidine
    • FT-0645796
    • CS-B1300
    • AKOS006283492
    • 6-ethyl-5-fluoro-4-hydroxy pyrimidine
    • 137234-87-8
    • AC-1990
    • 4(3H)-Pyrimidinone,6-ethyl-5-fluoro-
    • SY024545
    • 6-ETHYL-5-FLUORO-3,4-DIHYDROPYRIMIDIN-4-ONE
    • MFCD08063343
    • DTXSID60447952
    • PB26509
    • DB-026230
    • 6-ETHYL-5-FLUORO-3H-PYRIMIDIN-4-ONE
    • 4(3H)-PYRIMIDINONE, 6-ETHYL-5-FLUORO-
    • MDL： MFCD09833632
    • Inchi： 1S/C6H7FN2O/c1-2-4-5(7)6(10)9-3-8-4/h3H,2H2,1H3,(H,8,9,10)
    • InChI Key： ZEMRCKIJEFNNCO-UHFFFAOYSA-N
    • SMILES： FC1C(NC=NC=1CC)=O

Computed Properties

  • Exact Mass: 142.05400
  • Monoisotopic Mass: 142.05424101g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 220
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 41.5
  • XLogP3: 0.4

Experimental Properties

  • Color/Form: White or off white solid
  • Density: 1.3
  • Melting Point: 105-112°C
  • Boiling Point: 180.7°C at 760 mmHg
  • Flash Point: 63.1 oC
  • Refractive Index: 1.54
  • PSA: 46.01000
  • LogP: 0.88370

6-ethyl-5-fluoropyrimidin-4-ol Security Information

6-ethyl-5-fluoropyrimidin-4-ol Customs Data

  • HS CODE：2933599090
  • Customs Data：

    China Customs Code:

    2933599090

    Overview:

    2933599090. Other compounds with pyrimidine ring in structure(Including other compounds with piperazine ring on the structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933599090. other compounds containing a pyrimidine ring (whether or not hydrogenated) or piperazine ring in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

6-ethyl-5-fluoropyrimidin-4-ol Pricemore >>

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6-ethyl-5-fluoropyrimidin-4-ol Production Method

6-ethyl-5-fluoropyrimidin-4-ol Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:137234-87-8)4-Ethyl-5-fluoro-6-hydroxypyrimidine
Order Number:LE11715;LE8443987
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:05
Price ($):discuss personally
Email:18501500038@163.com

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Recommended suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:137234-87-8)4-Ethyl-5-fluoro-6-hydroxypyrimidine
LE11715;LE8443987
Purity:99%/99%
Quantity:25KG,200KG,1000KG/25KG,200KG,1000KG
Price ($):Inquiry/Inquiry
Email